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Compound of Interest

Compound Name: tert-Butyl (6-iodohexyl)carbamate

Cat. No.: B060727 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive, step-by-step guide for the safe disposal

of tert-Butyl (6-iodohexyl)carbamate (CAS No: 172846-36-5), a commonly used linker in

various chemical syntheses. Adherence to these procedures is critical to mitigate risks and

comply with regulatory standards.

Hazard Profile and Safety Precautions
tert-Butyl (6-iodohexyl)carbamate is classified with the following hazards:

Acute toxicity, oral (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1]

Before initiating any disposal-related activities, it is mandatory to wear appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety goggles or a face

shield, and a lab coat.[1] All handling should be conducted in a well-ventilated area or a

chemical fume hood to avoid inhalation of dust or vapors.[1][2]
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Quantitative Data Summary
The following table summarizes the key quantitative data for tert-Butyl (6-
iodohexyl)carbamate:

Property Value Reference

Molecular Formula C₁₁H₂₂INO₂ [1]

Molecular Weight 327.20 g/mol [1]

CAS Number 172846-36-5 [1]

Storage Condition -20°C [3]

Step-by-Step Disposal Protocol
The disposal of tert-Butyl (6-iodohexyl)carbamate and its containers must be carried out in

accordance with local, state, and federal regulations. The following protocol provides a general

guideline:

Waste Collection:

Collect waste tert-Butyl (6-iodohexyl)carbamate in a designated, properly labeled, and

sealed container. The container should be compatible with the chemical and clearly

marked as hazardous waste.

Do not mix with other incompatible waste streams.

Container Decontamination:

Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

The rinsate should be collected and treated as hazardous waste, to be disposed of along

with the chemical waste.

After thorough decontamination, the container can be punctured to prevent reuse and

disposed of according to institutional guidelines for non-hazardous laboratory plastic or
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glassware. Alternatively, it can be offered for recycling or reconditioning if local regulations

permit.[4]

Disposal of Contaminated Materials:

Any materials contaminated with tert-Butyl (6-iodohexyl)carbamate, such as gloves,

absorbent pads, or weighing paper, must be collected in a sealed bag or container and

disposed of as hazardous chemical waste.

Final Disposal:

The sealed and labeled waste container should be transferred to the institution's

designated hazardous waste storage area.

Disposal must be handled by a licensed chemical waste disposal company.[4] Methods

may include controlled incineration with flue gas scrubbing.[4]

Under no circumstances should this chemical be discharged into sewer systems or the

environment.[4]

Experimental Workflow and Logical Relationships
The following diagram illustrates the decision-making process and workflow for the proper

disposal of tert-Butyl (6-iodohexyl)carbamate.
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Disposal Workflow for tert-Butyl (6-iodohexyl)carbamate

Start: Unused or Waste
tert-Butyl (6-iodohexyl)carbamate

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect in a Labeled,
Sealed Hazardous Waste Container

Decontaminate Empty Containers
(Triple Rinse with Solvent)

Collect Contaminated Labware
(Gloves, Liners, etc.)

Store Waste in Designated
Hazardous Waste Area

Collect Rinsate as
Hazardous Waste

Dispose of Decontaminated Container
(per institutional guidelines)

Arrange for Pickup by
Licensed Waste Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal Workflow for tert-Butyl (6-iodohexyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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